Cas no 156953-91-2 (1,18-Diazoniatricyclo[31.3.1.114,18]octatriaconta-1(37),14,16,18(38),33,35-hexaene)

• Product name: 1,18-Diazoniatricyclo[31.3.1.114,18]octatriaconta-1(37),14,16,18(38),33,35-hexaene
• CAS No: 156953-91-2
• MF: C₃₆H₆₀N₂
• MW: 520.875010490417
• CID: 182638
• PubChem ID: 3012475

1,18-Diazoniatricyclo[31.3.1.114,18]octatriaconta-1(37),14,16,18(38),33,35-hexaene Chemical and Physical Properties

Names and Identifiers

• 1,18-Diazoniatricyclo[31.3.1.114,18]octatriaconta-1(37),14,16,18(38),33,35-hexaene
• 1,18-Diazatricyclo[31.3.1.114,18]octatriacontane,1,18-diazoniatricyclo[31.3.1.114,18]octatriaconta-1(37),14,16,18(38),33,35-hexaenederiv.
• Cyclostellettamine D
• MS 1620B2A1J
• CHEMBL1182271
• 156953-91-2
• DTXSID00388431

• Inchi： InChI=1S/C36H60N2/c1-2-5-9-13-17-21-29-37-31-24-28-36(34-37)26-20-16-12-8-4-6-10-14-18-22-30-38-32-23-27-35(33-38)25-19-15-11-7-3-1/h23-24,27-28,31-34H,1-22,25-26,29-30H2/q+2
• InChI Key： DYVZFRUJFVGVJO-UHFFFAOYSA-N
• SMILES： [N+]12=CC(=CC=C1)CCCCCCCCCCCCCC[N+]1=CC(=CC=C1)CCCCCCCCCCCC2

Computed Properties

• Exact Mass: 520.476
• Monoisotopic Mass: 520.476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 7.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives